Cas no 25755-82-2 (5(4H)-Isoxazolone,3-(4-methylphenyl)-)

• Product Name: 5(4H)-Isoxazolone,3-(4-methylphenyl)-
• CAS No: 25755-82-2
• Molecular Formula: C₁₀H₉NO₂
• Molecular Weight: 175.18396
• CID: 242286
• PubChem ID: 600231

5(4H)-Isoxazolone,3-(4-methylphenyl)- Properties

Names and Identifiers

• 5(4H)-Isoxazolone,3-(4-methylphenyl)-
• 3-(4-methylphenyl)-4H-1,2-oxazol-5-one
• 3-p-tolyl-2H-isoxazol-5-one
• 3-p-Tolyl-5-isoxazolone
• 3-p-Tolyl-isoxazol-5-on
• 3-p-tolylisoxazol-5-one
• 4,5-dihydro-5-oxo-3-(p-tolyl) isoxazole
• IADHZJJQULYQGB-UHFFFAOYSA-N
• AKOS006327332
• 4,5-Dihydro-5-oxo-3-(p-tolyl)isoxazole
• DTXSID20344897
• 25755-82-2
• 3-(p-tolyl)isoxazol-5(4H)-one
• 3-(4-Methylphenyl)-5(4H)-isoxazolone #
• 3-(4-Methylphenyl)-5(4H)-isoxazolone

• InChIKey： IADHZJJQULYQGB-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9NO2/c1-7-2-4-8(5-3-7)9-6-10(12)13-11-9/h2-5H,6H2,1H3
• SMILES： CC1C=CC(C2CC(=O)ON=2)=CC=1

Computed Properties

• Exact Mass: 175.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 175.063328530g/mol
• Heavy Atom Count: 13
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• LogP: 1.08160
• PSA: 38.66000

5(4H)-Isoxazolone,3-(4-methylphenyl)- Security Information

5(4H)-Isoxazolone,3-(4-methylphenyl)- Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%